Cas no 2679808-40-1 ((2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 2679808-40-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5643640
• PubChem ID: 165941373
• Update Time: 2025-06-26

(2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• 2679808-40-1
• EN300-28275417
• (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

• Inchi： 1S/C11H19NO4/c1-4-7-16-11(15)12-9(10(13)14)8(5-2)6-3/h4,8-9H,1,5-7H2,2-3H3,(H,12,15)(H,13,14)/t9-/m0/s1
• InChI Key： RCEVAZLJMQMCPS-VIFPVBQESA-N
• SMILES： OC([C@H](C(CC)CC)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

Introduction to (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic Acid (CAS No. 2679808-40-1)

(2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid, identified by its CAS number 2679808-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense research and development. The detailed exploration of this molecule not only sheds light on its chemical characteristics but also opens up avenues for novel therapeutic strategies and biochemical insights.

The molecular structure of (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is characterized by a five-carbon chain with an amide group attached to the second carbon and an ethyl group at the third position. The presence of a propenyl ether moiety on the carbonyl group further enhances its complexity, making it a versatile building block for more complex molecules. This structural motif is particularly interesting because it mimics natural amino acids, which are the fundamental units of proteins and enzymes. Such structural mimicry has been exploited in drug design to develop molecules that can interact more effectively with biological targets.

In recent years, there has been a surge in research focused on developing novel chiral compounds for pharmaceutical applications. The stereochemistry of (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid plays a crucial role in determining its biological activity. The (S)-configuration at the second carbon has been shown to confer specific pharmacological properties, making it an attractive candidate for further investigation. Studies have demonstrated that chiral compounds can exhibit significantly different biological activities depending on their stereochemical configuration, highlighting the importance of precise structural control in drug development.

The amide group in the molecule is another key feature that contributes to its potential biological activity. Amides are well-known for their ability to form hydrogen bonds, which are essential for interactions with biological targets such as enzymes and receptors. The propenyl ether moiety also adds an additional layer of complexity, potentially allowing for unique interactions with biological systems. These features make (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid a promising candidate for use in the development of new drugs targeting various diseases.

One of the most exciting areas of research involving this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play a critical role in many biological processes, including protein degradation and signal transduction. Inhibiting specific proteases has been shown to be effective in treating a variety of diseases, such as cancer, inflammation, and infectious diseases. The unique structure of (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid suggests that it could interact with protease active sites in a way that prevents their function without affecting other enzymes.

Recent studies have also explored the use of this compound as a precursor in the synthesis of more complex molecules. For instance, researchers have used it to develop novel peptidomimetics, which are molecules designed to mimic the structure and function of peptides but with improved stability and bioavailability. Peptidomimetics have shown great promise in drug development because they can often bypass some of the limitations associated with traditional peptides, such as poor oral bioavailability and rapid degradation.

The synthesis of (2S)-3-ethyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is another area that has seen significant advancements. Modern synthetic techniques have made it possible to produce this compound with high enantiomeric purity, which is crucial for ensuring its biological activity. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the desired stereochemical configuration. These advances in synthetic chemistry have not only made it easier to produce this compound but also opened up new possibilities for its application in drug development.

The potential applications of this compound extend beyond protease inhibition and peptidomimetic synthesis. Researchers are also exploring its use as a building block for more complex drug candidates targeting other diseases such as neurological disorders and metabolic diseases. The ability to modify its structure while retaining its core pharmacophore makes it an ideal candidate for generating libraries of compounds for high-throughput screening.

In conclusion, (2S)-3-ethyl-2-{(propenyl-oxy-carbonylamino)pentanoic acid (CAS No. 2679808401)} is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including its chiral center, amide group, and propenyl ether moiety, make it a promising candidate for various applications ranging from protease inhibition to peptidomimetic synthesis. As research continues to uncover new ways to exploit its properties, this compound is poised to play an important role in the development of next-generation therapeutics.